Cas no 2228929-66-4 (2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanal)

• Product Name: 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanal
• CAS No: 2228929-66-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5600177
• PubChem ID: 165975160
• Update Time: 2023-08-23

2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanal
• 2228929-66-4
• EN300-1784274

• Inchi： 1S/C10H16N2O/c1-7-9(10(3,4)6-13)8(2)12(5)11-7/h6H,1-5H3
• InChI Key： UTTKVZZPQJJKMV-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų